4-[(1,1-Dioxido-1,2-benzothiazol-3-yl)(methyl)amino]phenyl naphthalene-1-carboxylate

• Molecular Formula: C25H18N2O4S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: [4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]phenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C25H18N2O4S/c1-27(24-22-10-4-5-12-23(22)32(29,30)26-24)18-13-15-19(16-14-18)31-25(28)21-11-6-8-17-7-2-3-9-20(17)21/h2-16H,1H3
• InChI Key: LTUYHSZRNYUAMC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C4=NS(=O)(=O)C5=CC=CC=C54

Description

4-[(1,1-DIOXO-1H-1,2-BENZISOTHIAZOL-3-YL)(METHYL)AMINO]PHENYL 1-NAPHTHOATE is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a benzisothiazole ring, which is known for its stability and reactivity, making it a valuable component in chemical synthesis and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(1,1-DIOXO-1H-1,2-BENZISOTHIAZOL-3-YL)(METHYL)AMINO]PHENYL 1-NAPHTHOATE involves multiple steps, starting with the preparation of the benzisothiazole ring This is typically achieved through the reaction of o-aminothiophenol with chloroacetic acid, followed by oxidation to form the benzisothiazole ringFinally, the naphthoate group is introduced through an esterification reaction with 1-naphthoic acid .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions helps in achieving efficient production.

Chemical Reactions Analysis

Types of Reactions: 4-[(1,1-DIOXO-1H-1,2-BENZIS